Cas no 1805167-94-5 (2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride
• CAS No: 1805167-94-5
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4861551
• Update Time: 2025-05-24

2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO2/c1-15-5-3(7(10)14)2-4(8(11)12)13-6(5)9/h2,8H,1H3
• InChI Key： OSSXJTPODDNGMA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)Cl)=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride

Introduction to 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride (CAS No. 1805167-94-5)

2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride, identified by the CAS number 1805167-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including the presence of a bromo substituent, a difluoromethyl group, and an acyl chloride functionality, make it a versatile building block for medicinal chemists.

The bromo and difluoromethyl groups in this molecule contribute to its reactivity and stability under various synthetic conditions. The bromo atom is particularly valuable for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct complex heterocyclic frameworks. Meanwhile, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a preferred moiety in modern drug design.

The methoxypyridine core of the molecule provides a favorable electronic environment for interactions with biological targets. Pyridine derivatives are ubiquitous in pharmacophores due to their ability to engage with proteins and enzymes through hydrogen bonding and hydrophobic interactions. In particular, the 4-carbonyl chloride functionality is highly reactive and allows for facile introduction of amine groups via nucleophilic acyl substitution reactions. This reactivity makes it an invaluable tool for constructing amides and other amine-containing compounds, which are prevalent in therapeutic agents.

Recent advancements in synthetic chemistry have highlighted the utility of 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride in the development of novel inhibitors targeting inflammatory pathways. For instance, studies have demonstrated its use in generating potent inhibitors of cyclooxygenase (COX) enzymes, which play a critical role in pain and inflammation. The combination of the difluoromethyl group's metabolic stability and the acyl chloride's reactivity enables the rapid assembly of analogues with optimized pharmacokinetic profiles.

In addition to its applications in pharmaceuticals, this compound has shown promise in agrochemical research. The structural motifs present in 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride are reminiscent of key components found in herbicides and fungicides. Researchers have leveraged its reactivity to develop new derivatives with enhanced efficacy against plant pathogens while maintaining environmental safety. The incorporation of fluorine atoms, particularly the electron-withdrawing difluoromethyl group, has been shown to improve binding affinity to biological targets, a principle that is equally applicable to both medicinal and agrochemical contexts.

The synthesis of 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation at the desired positions, protection-deprotection strategies to control regioselectivity, and introduction of the acyl chloride functionality via chlorination reactions. Modern synthetic methodologies emphasize green chemistry principles, such as catalytic processes and solvent-free reactions, to improve efficiency and sustainability.

The compound's properties make it particularly suitable for library synthesis efforts aimed at identifying new bioactive molecules. High-throughput screening campaigns have been conducted using derivatives of this scaffold to identify leads with potential therapeutic value. The structural diversity generated through modifications at the bromo, difluoromethyl, and acyl chloride positions allows for systematic exploration of biological space, enabling researchers to uncover novel mechanisms of action.

From a computational chemistry perspective, the electronic structure of 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into its reactivity patterns and help predict how it might behave in different chemical environments. Such computational insights are increasingly integrated into synthetic planning pipelines, allowing chemists to design experiments with greater precision.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can significantly influence drug efficacy. The electron-withdrawing nature of fluorine atoms can modulate lipophilicity, metabolic stability, and binding interactions with biological targets. In particular, the difluoromethyl group has been extensively studied for its ability to improve pharmacokinetic profiles by reducing susceptibility to oxidative degradation by cytochrome P450 enzymes.

In conclusion,2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride (CAS No. 1805167-94-5) represents a valuable intermediate in modern chemical synthesis with broad applications across pharmaceuticals and agrochemicals. Its structural features—combining a reactive acyl chloride, an electron-deficient pyridine ring,a bromo substituent,and an electron-withdrawing difluoromethyl group—make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at the forefront of innovation in chemical biology.